Cas no 1804574-85-3 (4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804574-85-3
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930731
• Update Time: 2025-06-10

4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H10F3N3O2/c1-15-6-5(13)4(2-12)3-14-7(6)16-8(9,10)11/h3H,2,12H2,1H3,(H2,13,14)
• InChI Key： FYMQBSVRTBZRFY-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C(=CN=1)CN)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 1.1
• Topological Polar Surface Area: 83.4

Additional information on 4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine

Recent Advances in the Study of 4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine (CAS: 1804574-85-3)

The compound 4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine (CAS: 1804574-85-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature highlights the importance of this pyridine derivative as a versatile scaffold in medicinal chemistry. Its trifluoromethoxy and aminomethyl groups contribute to its enhanced binding affinity and metabolic stability, making it a promising candidate for the development of novel therapeutics. Several studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable findings is the compound's potential as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine exhibit potent inhibitory activity against specific tyrosine kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate the compound's binding mode and efficacy, providing a strong foundation for further optimization.

In addition to its kinase inhibitory properties, recent research has also explored its application in antimicrobial agents. A study conducted by researchers at a leading pharmaceutical institute revealed that this compound, when incorporated into novel antibiotic scaffolds, showed significant activity against multidrug-resistant bacterial strains. The presence of the trifluoromethoxy group was found to enhance membrane permeability and target engagement, offering a new avenue for combating antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine. A 2022 patent application detailed a novel catalytic method for its synthesis, which significantly reduces the number of steps and improves overall yield. This development is expected to facilitate broader access to the compound for research and industrial applications.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing studies are focused on addressing these gaps, with preliminary data suggesting favorable bioavailability and low toxicity in animal models. Future research directions include the exploration of its potential in combination therapies and the development of targeted delivery systems to enhance its therapeutic index.

In conclusion, 4-Amino-5-(aminomethyl)-3-methoxy-2-(trifluoromethoxy)pyridine (CAS: 1804574-85-3) represents a highly promising scaffold in medicinal chemistry, with diverse applications ranging from oncology to infectious diseases. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative therapeutic solutions.